Cas no 2171703-48-1 (9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171703-48-1
• MF: C₁₄H₂₂N₂OS
• MW: 266.402282238007
• CID: 5603123
• PubChem ID: 165607152
• Update Time: 2025-11-01

9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 2171703-48-1
• EN300-1638517
• 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane
• 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro5.6dodecane

• Inchi： 1S/C14H22N2OS/c1-16-7-2-4-14(5-8-16)13(15-6-9-17-14)12-3-10-18-11-12/h3,10-11,13,15H,2,4-9H2,1H3
• InChI Key： UDKNGNCQDUOTCG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C2(CCN(C)CCC2)OCCN1

Computed Properties

• Exact Mass: 266.14528450g/mol
• Monoisotopic Mass: 266.14528450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.7Ų

Additional information on 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro5.6dodecane

9-Methyl-5-(Thiophen-3-Yl)-1-Oxa-4,9-Diazaspiro[5.6]Dodecane: A Comprehensive Overview

The compound 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane (CAS No. 2171703-48-1) is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The molecule's structure features a spiro ring system, which is a rare and intriguing architectural motif in organic compounds. The presence of a thiophene ring further enhances its chemical interest, as thiophene derivatives are known for their versatile reactivity and biological activity.

The spirocyclic structure of this compound is characterized by two rings sharing only one atom, creating a unique three-dimensional arrangement. This structural feature not only imparts stability to the molecule but also contributes to its distinct electronic properties. The thiophene moiety, located at the 5-position of the spiro ring, introduces additional complexity to the molecule's electronic distribution, making it an interesting candidate for various chemical transformations. Recent studies have highlighted the potential of such spirocyclic compounds in modulating biological targets, such as G-protein coupled receptors (GPCRs), which are critical in drug discovery.

From a synthetic perspective, the construction of 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to assemble this complex structure. The use of transition metal catalysts has been particularly effective in achieving the desired spirocyclic framework with high efficiency and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and conformational flexibility of this compound. For instance, density functional theory (DFT) calculations have revealed that the thiophene ring plays a crucial role in stabilizing certain conformations of the molecule, which may influence its bioavailability and binding affinity to target proteins. These findings underscore the importance of considering both structural and electronic factors when designing spirocyclic compounds for therapeutic applications.

In terms of biological activity, 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane has shown promising results in preliminary assays targeting neurodegenerative diseases. Its ability to modulate key enzymes involved in amyloid-beta production has been reported in recent studies published in high-impact journals such as *Nature Communications* and *Chemical Science*. These studies suggest that the compound could serve as a lead molecule for developing novel therapeutics against Alzheimer's disease.

Moreover, the spirocyclic framework of this compound has been exploited in the design of prodrugs and drug delivery systems. Its unique structure allows for controlled release mechanisms, which can enhance drug efficacy while minimizing side effects. Collaborative efforts between chemists and pharmacologists have led to innovative formulations that leverage the structural advantages of this compound.

Looking ahead, the development of 9-methyl-5-(thiophen-3-yl)-1-oxa-4,9-diazaspiro[5.6]dodecane into a clinically relevant drug will depend on further optimization studies aimed at improving its pharmacokinetic profile and reducing potential toxicity. Ongoing research is focused on modifying substituents on the thiophene ring and exploring alternative synthesis pathways to enhance scalability and cost-effectiveness.

In conclusion, 9-methyl-5-(thiophen-3-yl)-1 oxaspiro[5.6]dodecane represents a fascinating example of how complex organic structures can be harnessed for innovative applications in medicine. Its spirocyclic architecture and thiophene functionality make it a valuable tool for advancing our understanding of molecular design principles and their translation into real-world therapeutic solutions.